5-oxo-4-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 5-oxo-4-phenyl-1,4-dihydropyrazole-3-carboxylic acid
• InChI: InChI=1S/C10H8N2O3/c13-9-7(6-4-2-1-3-5-6)8(10(14)15)11-12-9/h1-5,7H,(H,12,13)(H,14,15)
• InChI Key: GPBFDQSZZHMUQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C(=NNC2=O)C(=O)O
• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• CAS RN: 937650-39-0

Description

5-oxo-4-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid is a chemical compound with the molecular formula C12H12N2O3. It is also known by other names such as 1-Phenyl-3-carbethoxypyrazolone, 2-Pyrazoline-3-carboxylic acid, 5-oxo-1-phenyl-, ethyl ester, and 3- (Ethoxycarbonyl)-1-phenyl-5-pyrazolone.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A special emphasis is placed on a thorough examination of response processes.

Molecular Structure Analysis

The molecular structure of this compound is available as a 2D Mol file. The IUPAC Standard InChI is InChI=1S/C12H12N2O3/c1-2-17-12(16)10-8-11(15)14(13-10)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3.

Chemical Reactions Analysis

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Physical And Chemical Properties Analysis

The molecular weight of 5-oxo-4-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid is 232.2353.

Scientific Research Applications

Synthesis of Pyrazole Derivatives

5-OPDPCA can be used in the synthesis of pyrazole derivatives. Pyrazoles hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine and agriculture.

Development of New Drugs

The structurally related 4-oxo derivatives of pyrrole-3-carboxylic acids, and the pyrrolin-4-ones in general, are also of interest as bioactive compounds with antimalarial and HIV-1 protease inhibitory activities, which has inspired the development of many approaches to their synthesis.

Cyclization Reactions

5-OPDPCA has been used in cyclization reactions. For example, 2-Methyl-4-oxo-4,5-dihydro-1H-pyrrole-3-carboxylic acid phenylamide was obtained as a single product in an experiment on the cyclization modes of a glycine-derived enamino amide.

Organic Synthesis

5-OPDPCA can be used in organic synthesis. A simple and efficient approach for the synthesis of dihydro-5-(4,5-dihydro-3-methyl-5-oxo-1phenyl-1H-pyrazole) heterocyclic derivatives was developed via Knoevenagel condensation reaction followed by Michael addition using L-proline as catalyst.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit the growth of planktonic or biofilm-forming cells of haemophilus spp .

Mode of Action

It is suggested that the compound may interact with its targets, leading to an inhibitory effect against gram-negative haemophili rods and including anti-biofilm activity .

Biochemical Pathways

It is known that similar compounds can influence various biochemical pathways, leading to a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Pharmacokinetics

The molecular weight of the compound is 2322353 , which could potentially influence its bioavailability.

Result of Action

It is suggested that the compound may show good scavenging potential, comparable to ascorbic acid .

Action Environment

It is known that the reactivity and regioselectivity of similar compounds can decrease when bulkier β-substituents are used .

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. The goal of future research is to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives.